1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol

• IUPAC Name: 4-(4-bromophenyl)-1-[(4-bromophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C18H19Br2NO/c19-16-5-1-14(2-6-16)13-21-11-9-18(22,10-12-21)15-3-7-17(20)8-4-15/h1-8,22H,9-13H2
• InChI Key: SNHYQAAJLBLMRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=CC=C(C=C3)Br
• Molecular Formula: C18H19Br2NO
• Molecular Weight: 425.2 g/mol

Description

1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidinols and is commonly referred to as 4'-BBPPI. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising target for drug development.

Mechanism of Action

The mechanism of action of 1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol involves the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been found to target specific proteins that are overexpressed in cancer cells, leading to their death. In neurodegenerative diseases, 4'-BBPPI has been shown to protect neurons from damage and improve cognitive function.
Biochemical and physiological effects:
1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. In neurodegenerative diseases, this compound has been found to protect neurons from oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol in lab experiments is its high potency and specificity. This compound has been shown to have a strong effect on cancer cells and neurons, making it a promising target for drug development. However, one of the limitations of using this compound is its limited solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol. One area of focus is the development of more efficient synthesis methods to produce larger quantities of the compound. Another area of research is the identification of specific targets and signaling pathways that are affected by this compound. Additionally, there is a need for further studies to investigate the safety and efficacy of 4'-BBPPI in animal models and clinical trials.

Scientific Research Applications

1-(4-bromobenzyl)-4-(4-bromophenyl)-4-piperidinol has been extensively studied for its potential therapeutic applications. It has been found to have significant anti-cancer activity, particularly against breast cancer cells. This compound has also shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.